Cas no 1806969-59-4 (2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-methylpyridine)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-methylpyridine
• CAS No: 1806969-59-4
• MF: C₈H₉F₃N₂
• MW: 190.165672063828
• CID: 4883244
• Update Time: 2025-10-25

2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-methylpyridine

• Inchi： 1S/C8H9F3N2/c1-4-5(9)3-13-6(2-12)7(4)8(10)11/h3,8H,2,12H2,1H3
• InChI Key： VNQABNAMFSOUFB-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C(=CN=C1CN)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• XLogP3: 0.8
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-methylpyridine

2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-methylpyridine: A Comprehensive Overview

2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-methylpyridine, with the CAS number 1806969-59-4, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which incorporates multiple substituents, including an aminomethyl group, a difluoromethyl group, and fluorine and methyl substituents at specific positions. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-methylpyridine involves a series of well-controlled chemical reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. Researchers have explored various strategies, including nucleophilic substitution, electrophilic substitution, and coupling reactions, to optimize the synthesis process. The use of catalysts and advanced reaction conditions has significantly improved the yield and selectivity of the product.

The structural features of this compound make it highly versatile in different chemical environments. The pyridine ring serves as a rigid framework, while the substituents introduce electronic and steric effects that influence its reactivity. The presence of the aminomethyl group (-CH2NH2) introduces nucleophilic character, making it reactive towards electrophilic species. Conversely, the difluoromethyl (-CF2H) and fluorine (-F) substituents contribute electron-withdrawing effects, enhancing the compound's stability and reactivity in certain contexts.

Recent studies have highlighted the potential applications of 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-methylpyridine in materials science. For instance, its ability to act as a precursor for the synthesis of advanced materials such as metal-organic frameworks (MOFs) and coordination polymers has been extensively investigated. These materials exhibit unique properties, including high surface area, porosity, and catalytic activity, which are highly desirable for applications in gas storage, catalysis, and sensing technologies.

In addition to its role in materials science, this compound has shown promise in drug discovery efforts. The combination of functional groups in its structure allows for potential interactions with biological targets, making it a candidate for further exploration in medicinal chemistry. Researchers have employed computational methods to predict its bioactivity and optimize its pharmacokinetic properties.

The latest research on 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-methylpyridine has also focused on its catalytic applications. By incorporating this compound into catalytic systems, scientists have demonstrated enhanced activity in various organic transformations, including oxidation reactions and cross-coupling reactions. These findings underscore its potential as a versatile catalyst for industrial processes.

In conclusion, 2-(Aminomethyl)-3-(difluoromethyl)-5-fluoro-4-methylpyridine, with CAS number 1806969-59-4, is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure enables a wide range of applications in materials science, drug discovery, and catalysis. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing modern chemistry.